Cas no 21417-72-1 (Benzofuran,2,3,7-trimethyl-)

• Product name: Benzofuran,2,3,7-trimethyl-
• CAS No: 21417-72-1
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 275910
• PubChem ID: 179363

Benzofuran,2,3,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzofuran,2,3,7-trimethyl-
• 2,3,7-Trimethyl-1-benzofuran
• SCHEMBL15046889
• Benzofuran, 2,3,7-trimethyl-
• DTXSID40943982
• 21417-72-1
• InChI=1/C11H12O/c1-7-5-4-6-10-8(2)9(3)12-11(7)10/h4-6H,1-3H

• Inchi： InChI=1S/C11H12O/c1-7-5-4-6-10-8(2)9(3)12-11(7)10/h4-6H,1-3H3
• InChI Key： XXDIHDIHRSHLGY-UHFFFAOYSA-N
• SMILES： CC1=C(C)C2C=CC=C(C)C=2O1

Computed Properties

• Exact Mass: 160.08886
• Monoisotopic Mass: 160.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1Ų
• XLogP3: 3.5

Experimental Properties

• Density: 1.032
• Boiling Point: 251.1°Cat760mmHg
• Flash Point: 106.1°C
• Refractive Index: 1.569
• PSA: 13.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans